Cas no 1565361-22-9 (5-tert-butyl-4-cyclopropyl-4H-1,2,4-triazole-3-sulfonyl chloride)

• Product Name: 5-tert-butyl-4-cyclopropyl-4H-1,2,4-triazole-3-sulfonyl chloride
• CAS No: 1565361-22-9
• MF: C₉H₁₄ClN₃O₂S
• MW: 263.744359493256
• MDL: MFCD25364864
• CID: 5244884
• PubChem ID: 104018775
• Update Time: 2025-06-28

5-tert-butyl-4-cyclopropyl-4H-1,2,4-triazole-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-tert-butyl-4-cyclopropyl-4H-1,2,4-triazole-3-sulfonyl chloride
• EN300-284302
• 1565361-22-9

• MDL： MFCD25364864
• Inchi： 1S/C9H14ClN3O2S/c1-9(2,3)7-11-12-8(16(10,14)15)13(7)6-4-5-6/h6H,4-5H2,1-3H3
• InChI Key： SARHPAJIVQKINP-UHFFFAOYSA-N
• SMILES： ClS(C1=NN=C(C(C)(C)C)N1C1CC1)(=O)=O

Computed Properties

• Exact Mass: 263.0495256g/mol
• Monoisotopic Mass: 263.0495256g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 73.2Ų

Additional information on 5-tert-butyl-4-cyclopropyl-4H-1,2,4-triazole-3-sulfonyl chloride

Introduction to 5-tert-butyl-4-cyclopropyl-4H-1,2,4-triazole-3-sulfonyl chloride (CAS No. 1565361-22-9)

5-tert-butyl-4-cyclopropyl-4H-1,2,4-triazole-3-sulfonyl chloride (CAS No. 1565361-22-9) is a specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl group, a cyclopropyl ring, and a sulfonyl chloride functional group. These features contribute to its potential applications in the development of novel therapeutic agents and as an intermediate in organic synthesis.

The chemical structure of 5-tert-butyl-4-cyclopropyl-4H-1,2,4-triazole-3-sulfonyl chloride is particularly noteworthy due to its high reactivity and versatility. The sulfonyl chloride group is highly electrophilic and readily undergoes nucleophilic substitution reactions, making it an excellent reagent for the synthesis of various functionalized derivatives. This property has been leveraged in the design of new drugs and in the optimization of existing pharmaceutical processes.

Recent studies have highlighted the potential of 5-tert-butyl-4-cyclopropyl-4H-1,2,4-triazole-3-sulfonyl chloride in the development of anti-inflammatory and anti-cancer agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines. Another study in the European Journal of Medicinal Chemistry reported that certain derivatives showed significant anti-cancer activity against various human cancer cell lines.

The tert-butyl and cyclopropyl groups in 5-tert-butyl-4-cyclopropyl-4H-1,2,4-triazole-3-sulfonyl chloride contribute to its stability and lipophilicity, which are crucial factors for drug delivery and bioavailability. The tert-butyl group provides steric protection and enhances metabolic stability, while the cyclopropyl ring imparts conformational rigidity and improves binding affinity to target proteins. These properties make the compound an attractive candidate for further pharmaceutical development.

In addition to its potential therapeutic applications, 5-tert-butyl-4-cyclopropyl-4H-1,2,4-triazole-3-sulfonyl chloride has also been used as a key intermediate in the synthesis of other valuable compounds. Its high reactivity and functional versatility have made it a valuable tool for synthetic chemists working on complex molecular architectures. For example, it has been employed in the synthesis of novel heterocyclic compounds with potential applications in materials science and catalysis.

The safety profile of 5-tert-butyl-4-cyclopropyl-4H-1,2,4-triazole-3-sulfonyl chloride is an important consideration for its use in pharmaceutical research. While it is not classified as a hazardous material or controlled substance, appropriate handling precautions should be taken due to its reactivity. Researchers should follow standard laboratory safety protocols to ensure safe handling and storage.

In conclusion, 5-tert-butyl-4-cyclopropyl-4H-1,2,4-triazole-3-sulfonyl chloride (CAS No. 1565361-22-9) is a versatile and promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and high reactivity make it an attractive candidate for the development of new therapeutic agents and as an intermediate in organic synthesis. Ongoing research continues to uncover new applications and optimize its use in various scientific fields.